![molecular formula C15H13N3OS2 B5640956 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-2-pyridinyl)acetamide](/img/structure/B5640956.png)
2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-2-pyridinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-2-pyridinyl)acetamide involves multiple steps, including the reaction of specific derivatives with chloroacetamide compounds. Techniques such as 1H NMR, FTIR, MS, and elemental analysis confirm the structure of these synthesized compounds (Duran & Canbaz, 2013).
Molecular Structure Analysis
The molecular structure of related benzothiazole acetamide derivatives has been elucidated using various analytical methods, including IR, ESI-MS, and NMR spectral data. These analyses help in understanding the binding patterns and correlations with biological activities (Acharya et al., 2020).
Chemical Reactions and Properties
Benzothiazole acetamide derivatives undergo protonation at specific nitrogen atoms within their molecular structure, affecting their chemical behavior and interactions. These properties are crucial for understanding their reactions and potential applications in various fields (Duran & Canbaz, 2013).
Physical Properties Analysis
The physical properties of benzothiazole acetamide derivatives, including their solubility and stability, are influenced by the molecular design and the incorporation of specific functional groups. These characteristics are essential for their potential use in therapeutic applications and other scientific studies (Shibuya et al., 2018).
Chemical Properties Analysis
The chemical properties, such as acidity constants (pKa) of benzothiazole acetamide derivatives, are determined through UV spectroscopic studies. Understanding these properties is crucial for predicting the compounds' behavior in various chemical environments and their interactions with other molecules (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS2/c1-10-6-7-16-13(8-10)18-14(19)9-20-15-17-11-4-2-3-5-12(11)21-15/h2-8H,9H2,1H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUAMFMKKBQPMKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)CSC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.